Cas no 1157366-99-8 (1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one)

• Product Name: 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one
• CAS No: 1157366-99-8
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5250321
• PubChem ID: 43802115
• Update Time: 2025-10-28

1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1157366-99-8
• 1-(4-fluorophenyl)-3-(propylsulfanyl)propan-2-one
• EN300-394912
• 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one

• Inchi： 1S/C12H15FOS/c1-2-7-15-9-12(14)8-10-3-5-11(13)6-4-10/h3-6H,2,7-9H2,1H3
• InChI Key： WHCDSRIPKDGVHT-UHFFFAOYSA-N
• SMILES： S(CC(CC1C=CC(=CC=1)F)=O)CCC

Computed Properties

• Exact Mass: 226.08276443g/mol
• Monoisotopic Mass: 226.08276443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one

Introduction to 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one (CAS No. 1157366-99-8)

1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one, also known by its CAS number 1157366-99-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a propyl sulfanyl moiety, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one consists of a ketone functional group attached to a propyl sulfanyl chain, which is further substituted with a 4-fluorophenyl group. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The presence of the fluorine atom in the phenyl ring is believed to enhance the compound's lipophilicity, thereby improving its cellular uptake and bioavailability.

In addition to its anti-inflammatory effects, 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action is thought to involve the disruption of viral protein synthesis, which is facilitated by the compound's ability to interact with key viral enzymes.

The pharmacokinetic properties of 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its potential use as a therapeutic agent. In particular, the compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one in treating various conditions. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess the compound's therapeutic potential.

Beyond its therapeutic applications, 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one has also found use in chemical synthesis as a versatile building block. Its unique reactivity profile allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. This versatility has led to its adoption in various industrial processes, including the production of fine chemicals and pharmaceutical intermediates.

In conclusion, 1-(4-Fluorophenyl)-3-(propylsulfanyl)propan-2-one (CAS No. 1157366-99-8) is a multifaceted compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique molecular structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.